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Compound of Interest

(2R)-2-[(4-
Compound Name:
methylphenoxy)methylJoxirane

Cat. No.: B12066894

Get Quote

Executive Summary

p-Cresyl glycidyl ether (CGE), also known as 1,2-epoxy-3-(p-tolyloxy)propane, is a critical chiral
building block and a significant process impurity in the synthesis of

-adrenergic receptor antagonists (beta-blockers). While often encountered industrially as a
racemate (CAS: 2186-24-5) used in epoxy resin formulations, its enantiomers hold distinct
importance in pharmaceutical applications.

e The (2S)-Enantiomer: Typically the target for hydrolysis in kinetic resolution processes to
yield chiral diols; often correlates with the "distomer” (inactive/toxic) profile in beta-blocker
synthesis precursors.

e The (2R)-Enantiomer: Frequently the "retained" species in Hydrolytic Kinetic Resolution
(HKR) and a key intermediate for (S)-beta-blockers (due to inversion during amine opening).

» Critical Relevance: CGE is explicitly identified as Bisoprolol Impurity 6. Understanding its
chirality is essential for controlling enantiomeric purity in final drug substances.
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Molecular Identification & Stereochemistry

The chirality of CGE resides at the C2 position of the glycidyl moiety. The absolute
configuration dictates the optical rotation and the stereochemical outcome of downstream
nucleophilic substitutions.

(2R)-p-Cresyl Glycidyl (2S)-p-Cresyl Glycidyl
Feature
Ether Ether
Oxirane ring oriented away Oxirane ring oriented towards
Structure o
(Rectus) (Sinister)
CAS (Racemic) 2186-24-5 2186-24-5
Formula
MW 164.20 g/mol 164.20 g/mol
2R)-2-[(4- 2S)-2-[(4-
IUPAC (2R)-2-[( | (2S)-2-[( |
methylphenoxy)methylloxirane  methylphenoxy)methyl]oxirane
Precursor to (S)-amino Substrate for enzymatic
Key Role o , _
alcohols (via inversion) hydrolysis

Synthesis & Enantiomeric Resolution

High-purity enantiomers are rarely synthesized de novo due to the cost of chiral
epichlorohydrin. The industry standard is Hydrolytic Kinetic Resolution (HKR) using Jacobsen’s
Catalyst (Co-Salen complexes).

Hydrolytic Kinetic Resolution (HKR) Protocol

This process leverages the high selectivity of chiral Cobalt(lll)-Salen complexes to
preferentially hydrolyze one enantiomer to the water-soluble diol, leaving the other epoxide
intact.

Experimental Workflow:

e Substrate: Racemic p-cresyl glycidyl ether.
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e Catalyst: (S,S)-Co(lll)-Salen (0.5 mol%).

» Reagent: Water (0.55 eq relative to racemate).

o Conditions: Stir at ambient temperature (0-25 °C) for 12—24 hours.

o Outcome: The catalyst preferentially hydrolyzes the (S)-epoxide to the (S)-diol.

« Purification: Partition between water (removes diol) and hexane/ether (recovers (R)-
epoxide).

Synthesis Pathway Visualization

The following diagram illustrates the HKR pathway and the divergence of the enantiomers.
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Caption: Jacobsen's HKR preferentially hydrolyzes the (S)-enantiomer, yielding high-purity (R)-
p-cresyl glycidyl ether.

Physicochemical Characterization

While scalar properties (BP, Density) are identical, vector properties (Optical Rotation) and
interaction with chiral stationary phases differ.
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Property Value /| Observation Notes
Boiling Point 258 °C (at 760 mmHg) Identical for both.
Density 1.09 g/cm3 Identical for both.

- Low in water; Soluble in )
Solubility Identical.
alcohols, ethers

Specific
Optical Rotation Non-zero, opposite signs
is solvent-dependent.
. i o Acids/Bases trigger ring
Stability Susceptible to polymerization

opening.

Biological Profile & Toxicity[3]

For drug development, CGE is primarily a genotoxic impurity (GTI) concern.

Mutagenicity

Glycidyl ethers are alkylating agents that react with DNA bases (specifically N-7 of guanine).
e Ames Test: Generally Positive (strains TA100, TA1535).
e Mechanism: Direct alkylation due to ring strain of the epoxide.

o Stereotoxicity: While both enantiomers are electrophilic, biological systems (enzymes like
epoxide hydrolases) detoxify them at different rates. The (S)-enantiomer is often hydrolyzed
faster by mammalian cytosolic epoxide hydrolase, potentially making the (R)-enantiomer
more persistent in vivo if not targeted by specific pathways.

Pharmaceutical Relevance: Bisoprolol Impurity 6

CGE appears as a specific impurity in the synthesis of Bisoprolol. Its presence indicates
contamination of the starting material (p-hydroxybenzyl alcohol derivatives) with p-cresol.
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Caption: Formation of p-Cresyl Glycidyl Ether (Impurity 6) during Bisoprolol synthesis due to p-
cresol contamination.

Analytical Resolution (HPLC Protocol)

Separating the (2R) and (2S) enantiomers requires chiral stationary phases. Standard C18
columns cannot distinguish them.

Recommended Protocol:

Column: Chiralcel OD-H or Chiralpak AD-H (Polysaccharide type).

Mobile Phase: Hexane : Isopropanol (90:10 to 99:1).

Flow Rate: 0.5 — 1.0 mL/min.

Detection: UV at 270-280 nm (aromatic absorption).
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Elution Order: Typically, the (R)-enantiomer elutes differently than the (S), but specific order
must be determined with a standard as it depends on the specific column selector (Amylose
vs. Cellulose).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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